(E)-2-(4-Chloro-3-nitrostyryl)-4,4-dimethyl-2-oxazoline hydrochloride

• CAS RN: 100098-73-5
• Molecular Formula: C13H14Cl2N2O3
• Molecular Weight: 317.16 g/mol
• IUPAC Name: 2-[(E)-2-(4-chloro-3-nitrophenyl)ethenyl]-4,4-dimethyl-5H-1,3-oxazole;hydrochloride
• InChI: InChI=1S/C13H13ClN2O3.ClH/c1-13(2)8-19-12(15-13)6-4-9-3-5-10(14)11(7-9)16(17)18;/h3-7H,8H2,1-2H3;1H/b6-4+
• InChI Key: NDLWRSZEJCVASX-CVDVRWGVSA-N
• Isomeric SMILES: CC1(COC(=N1)/C=C/C2=CC(=C(C=C2)Cl)[N+](=O)[O-])C.Cl
• SMILES: CC1(COC(=N1)C=CC2=CC(=C(C=C2)Cl)[N+](=O)[O-])C.Cl
• synonyms: 2-[(E)-2-(4-chloro-3-nitro-phenyl)ethenyl]-4,4-dimethyl-5H-1,3-oxazole hydrochloride

Description

(E)-2-(4-Chloro-3-nitrostyryl)-4,4-dimethyl-2-oxazoline hydrochloride is a chemical compound used in scientific research. It is a synthetic molecule that has been used in various studies to investigate its mechanism of action and its effects on biochemical and physiological processes.

Mechanism of Action

The mechanism of action of (E)-2-(4-Chloro-3-nitrostyryl)-4,4-dimethyl-2-oxazoline hydrochloride involves its ability to inhibit the activity of certain enzymes and proteins in the body. It has been shown to inhibit the activity of protein kinase C (PKC) and phospholipase D (PLD), which are involved in various signaling pathways in the body.
Biochemical and physiological effects:
Studies have shown that (E)-2-(4-Chloro-3-nitrostyryl)-4,4-dimethyl-2-oxazoline hydrochloride has various biochemical and physiological effects. It has been found to have anti-cancer properties by inhibiting the growth and proliferation of cancer cells. It has also been shown to have neuroprotective effects by reducing oxidative stress and inflammation in the brain. Additionally, it has been found to have cardioprotective effects by reducing myocardial ischemia-reperfusion injury.

Advantages and Limitations for Lab Experiments

(E)-2-(4-Chloro-3-nitrostyryl)-4,4-dimethyl-2-oxazoline hydrochloride has several advantages for lab experiments. It is a synthetic compound that can be easily synthesized in the lab. It is also relatively stable, making it easy to handle and store. However, one limitation is that it can be toxic at high concentrations, which can limit its use in certain experiments.

Future Directions

There are several future directions for research involving (E)-2-(4-Chloro-3-nitrostyryl)-4,4-dimethyl-2-oxazoline hydrochloride. One area of interest is its potential use in the treatment of cancer. Studies have shown that it has anti-cancer properties, and further research is needed to investigate its efficacy as a cancer treatment. Another area of interest is its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Additionally, further research is needed to investigate its potential use in the treatment of cardiovascular diseases.

Synthesis Methods

The synthesis of (E)-2-(4-Chloro-3-nitrostyryl)-4,4-dimethyl-2-oxazoline hydrochloride involves the reaction of 4-chloro-3-nitrobenzaldehyde with 4,4-dimethyl-2-oxazoline in the presence of a catalyst such as piperidine. The resulting product is then treated with hydrochloric acid to obtain the final compound in the form of a white crystalline solid.

Scientific Research Applications

(E)-2-(4-Chloro-3-nitrostyryl)-4,4-dimethyl-2-oxazoline hydrochloride has been used in various scientific studies to investigate its effects on different biological processes. It has been found to have potential applications in cancer research, neurobiology, and cardiovascular research.